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Compound of Interest

Compound Name: JINJ-28583867

Cat. No.: B10849625

Disclaimer: No specific Safety Data Sheet (SDS) for JINJ-28583867 was found. The following
disposal procedures are based on general best practices for the disposal of research-grade
pharmacological compounds. Researchers must consult their institution's Environmental Health
and Safety (EHS) department for specific guidelines and regulations.

Researchers and laboratory personnel handling JNJ-28583867, a histamine H3 receptor
antagonist and serotonin transporter inhibitor, must adhere to strict disposal protocols to ensure
safety and environmental protection. All unused or expired investigational medications should
be treated as hazardous waste and disposed of in accordance with federal, state, and
institutional regulations.[1][2]

Core Principles for Disposal

Proper disposal of pharmaceutical compounds in a research setting is crucial to prevent
environmental contamination and ensure the safety of personnel.[1][3] Under no circumstances
should JNJ-28583867 or its solutions be disposed of down the drain.[4]

Key steps for proper disposal include:

o Waste Identification and Segregation: All materials contaminated with JNJ-28583867,
including unused compound, solutions, contaminated personal protective equipment (PPE),
and labware (e.g., pipette tips, vials), must be collected as hazardous waste.[4] It is essential
to segregate this waste from other chemical waste streams to prevent potential reactions.[4]

[5]
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» Container Management: Use a dedicated, leak-proof, and chemically compatible container
for collecting JINJ-28583867 waste. The container must be clearly labeled as "Hazardous
Waste" and specify the contents, including the name of the compound and any solvents
used.[4][5] Keep the container securely sealed when not in use and store it in a designated
satellite accumulation area.[5][6]

o Consulting EHS: Before beginning any experiment, researchers should have a clear plan for
waste disposal.[5] Contact your institution's Environmental Health and Safety (EHS)
department to understand the specific procedures for the disposal of investigational drug
compounds.[2][4] EHS will provide guidance on proper labeling, storage, and will arrange for
the collection and ultimate disposal of the hazardous waste, which is typically incineration.[2]

Experimental Workflow for Waste Management

The following diagram outlines the general workflow for the proper handling and disposal of
JNJ-28583867 in a laboratory setting.
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Disposal Workflow for INJ-28583867

Disposal of Empty Containers

Empty containers that previously held INJ-28583867 must also be handled with care to ensure
any residual chemical is properly managed.
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Container Status Disposal Procedure

Triple-rinse with a suitable solvent (e.g.,

ethanol).[4][7] The first rinsate must be collected

as hazardous waste.[7] Subsequent rinses may

) be permissible for drain disposal, but confirm

Empty Container ) o o

with your institution's EHS.[7] After rinsing,

deface or remove the label and dispose of the

container as regular trash or according to

laboratory policy.[8]

_ _ _ If the container cannot be properly rinsed, it
Container with Residue )
should be disposed of as hazardous waste.

Spill Procedures

In the event of a spill, the primary goal is to prevent the spread of the chemical and ensure the
safety of laboratory personnel.

o Alert Personnel: Immediately alert others in the vicinity.
o Contain the Spill: Use appropriate absorbent materials to contain the spill.
o Decontaminate: Clean the spill area with a suitable solvent or detergent.

» Collect Waste: All materials used for cleanup must be collected and disposed of as
hazardous waste.[4]

e Report: Report the spill to your laboratory supervisor and the EHS department.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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